7-chloro-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one

• IUPAC Name: 7-chloro-4H-pyrido[4,3-b][1,4]oxazin-3-one
• InChI: InChI=1S/C7H5ClN2O2/c8-6-1-5-4(2-9-6)10-7(11)3-12-5/h1-2H,3H2,(H,10,11)
• InChI Key: XSXCAGMINNETDK-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=CN=C(C=C2O1)Cl
• Molecular Formula: C7H5ClN2O2
• Molecular Weight: 184.58 g/mol
• CAS RN: 1206977-63-0

Description

7-Chloro-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one, also known as this compound and abbreviated as 7-Cl-PXO, is a heterocyclic organic compound that has been studied extensively in recent years due to its potential applications in the fields of scientific research and medicine. 7-Cl-PXO is a synthetic compound that has been found to be a promising tool for the study of a wide range of biological processes and diseases.

Scientific Research Applications

Synthesis Methods

A notable synthesis method for related pyrido[2,3-b][1,4]oxazin-2-ones involves a one-pot annulation of N-substituted-2-chloroacetamides with 2-halo-3-hydroxypyridines using cesium carbonate in acetonitrile. This method showcases a Smiles rearrangement of the initial O-alkylation product and subsequent cyclization, demonstrating the compound's accessibility for further research and application in various fields, including pharmaceuticals (Cho et al., 2003).

Heterocyclic Chemistry

In the realm of heterocyclic chemistry, the chlorine atom in related compounds like 4-chloro-6,7-dihydro-8H-pyrimido[5,4-b][1,4-oxazin-7-ones can be replaced by amine residues and mercapto and methoxy groups. This versatility allows for the creation of a variety of functionalized heterocycles, which can be utilized in developing new therapeutic agents (Sazonov & Safonova, 1973).

Nitrogen- and Sulfur-Containing Heterocycles

Further investigation into nitrogen- and sulfur-containing heterocycles elaborates on the potential of 7-chloro-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one derivatives for the synthesis of new compounds. These derivatives can undergo transformations that introduce a variety of functional groups, broadening the scope of chemical entities available for pharmacological exploration (Bastrakov et al., 2016).

Antimicrobial Applications

Compounds derived from this compound have been synthesized and evaluated for their antimicrobial activity, showing promise in the development of new antimicrobial agents. Such studies are crucial for the discovery of novel drugs that can combat resistant microbial strains (Ali & Ibrahim, 2010).

Fluorescent Organic Compounds

The synthesis of pyrido[1,2-b][1,2,4]triazines demonstrates the utility of related compounds in creating fluorescent organic materials. These synthesized compounds exhibit considerable red light emission, suggesting their application in the development of optical materials and sensors (Darehkordi et al., 2018).